4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]aniline

• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol
• SMILES: CC(C)OC1=NN(C=C1)C2=CC=C(C=C2)N
• InChI: InChI=1S/C12H15N3O/c1-9(2)16-12-7-8-15(14-12)11-5-3-10(13)4-6-11/h3-9H,13H2,1-2H3
• InChIKey: YTCVHURMDKEWDD-UHFFFAOYSA-N

4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]aniline: Physicochemical Profile & Structural Identity

4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]aniline (CAS 2060005-37-8) is a heterocyclic building block defined by a para-aniline coupled to a 3-isopropoxy-1H-pyrazole core, with molecular formula C₁₂H₁₅N₃O and a molecular weight of 217.27 g/mol . The compound displays a calculated topological polar surface area (TPSA) of 53.07 Ų and a predicted LogP of 2.24, positioning it as a moderately lipophilic analog within the broader pyrazolyl-aniline family . It is available from specialty chemical suppliers at a certified purity of 95%, serving as an advanced intermediate for medicinal chemistry library synthesis .

1 Advanced heterocyclic building block for med chem library synthesis

2 Reported moderate lipophilicity range for property modulation studies

3 Single aniline handle supports parallel chemistry and rapid derivatization

4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]aniline: Why Generic Analogs Cannot Substitute

While the pyrazolyl-aniline scaffold is widely represented across chemical catalogs, the specific 3-isopropoxy substitution on the pyrazole ring electronically and sterically differentiates this compound from unsubstituted (e.g., 4-(1H-pyrazol-1-yl)aniline) or regioisomeric analogs (e.g., 2- or 3-pyrazolyl anilines) [1]. The isopropoxy group introduces an ethereal oxygen that acts as an additional hydrogen bond acceptor (total H-acceptors = 4), altering molecular recognition, solubility profile, and metabolic stability relative to analogs lacking this oxygen . The para-aniline NH₂ provides a single hydrogen bond donor (total H-donors = 1) and a nucleophilic handle for derivatization, while the 3-alkoxy substitution pattern adds a rotatable bond (3 total rotatable bonds) that influences conformational flexibility and target binding entropy . These combined features mean that generically substituting another N-pyrazolyl-aniline without this specific substitution pattern will yield a different physicochemical and recognition profile, with direct consequences for assay reproducibility and structure-activity relationship (SAR) interpretation.

! 3‑Isopropoxy substitution markedly changes LogP, H‑bonding, and conformational profile vs. unsubstituted analogs; SAR may not transfer.

! Regioisomeric or alkyl‑only pyrazolyl anilines can shift target recognition and metabolic stability, limiting direct substitution.

! Oxygen‑containing substituent introduces distinct metabolic soft spots; procurement based on generic scaffold alone risks assay reproducibility.

• [1] PubChem. 4-(1H-Pyrazol-1-yl)aniline, CID 594274. Access date: 2026-05-03. View Source

4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]aniline: Quantitative Differentiation Evidence

Lipophilicity vs. Unsubstituted Analog

The target compound exhibits markedly higher calculated lipophilicity than the simplest reference analog, 4-(1H-pyrazol-1-yl)aniline (CAS 17635-45-9), which lacks the isopropoxy substituent. The difference in LogP has direct implications for membrane permeability, organic/aqueous phase partitioning, and nonspecific protein binding in biological assays, making the target compound better suited for applications requiring enhanced passive diffusion or lipid solubility [1].

Lipophilicity (LogP)

Data to verify

ΔLogP ≈ 0.86
Target 2.24 vs. Unsub. 1.38

Supports lipophilicity-based differentiation for ADME-oriented library design

In silico predictions; confirm with experimental LogD₇.₄

Evidence Dimension	Calculated partition coefficient (LogP)
Target Compound Data	LogP = 2.24 (predicted)
Comparator Or Baseline	4-(1H-Pyrazol-1-yl)aniline, LogP = 1.38 (predicted)
Quantified Difference	ΔLogP ≈ 0.86 (target compound is approximately 7.2× more lipophilic in octanol/water partitioning coefficient)
Conditions	In silico prediction; TPSA, LogP computed as reported by supplier (Leyan) for target compound; Chembase and ChemSpider databases for comparator

Why This Matters

A LogP difference of 0.86 log units significantly alters the predicted membrane permeability and pharmacokinetic partitioning of the compound, which is critical when selecting building blocks for central nervous system (CNS)-penetrant or orally bioavailable drug discovery programs.

• [1] Chembase. 4-(1H-Pyrazol-1-yl)aniline (LogP = 1.378). Access date: 2026-05-03. View Source

Hydrogen Bond Acceptor Capacity vs. Unsubstituted Analog

The presence of the isopropoxy oxygen increases the total hydrogen bond acceptor count from 2 (in 4-(1H-pyrazol-1-yl)aniline) to 4 in the target compound, while the hydrogen bond donor count remains constant at 1 (from the aniline NH₂) [1]. This doubling of H-bond acceptor sites improves aqueous solubility and also provides additional interaction points for target proteins, enabling binding modes inaccessible to the simpler analog.

H‑Bond Acceptors

Data to verify

Target: HBA 4, HBD 1

Unsub.: HBA 2, HBD 1

Supports solubility and target‑engagement profiling in hit expansion

Computed; validate via solubility and binding assays

Evidence Dimension	Hydrogen bond acceptor/donor count (HBA/HBD)
Target Compound Data	HBA = 4, HBD = 1
Comparator Or Baseline	4-(1H-Pyrazol-1-yl)aniline, HBA = 2, HBD = 1
Quantified Difference	HBA increased by 2 (100% increase); HBD unchanged (1 vs. 1)
Conditions	Computed properties as reported by PubChem (comparator) and Leyan (target compound)

Why This Matters

For medicinal chemistry teams selecting building blocks, the increased HBA count directly affects solubility, formulation compatibility, and the ability to engage polar residues in a target binding pocket, making the target compound a distinct scaffold for hit-to-lead optimization.

• [1] PubChem. 4-(1H-Pyrazol-1-yl)aniline, CID 594274 (H-bond acceptor/donor count). Access date: 2026-05-03. View Source

Topological Polar Surface Area vs. Unsubstituted Analog

The target compound exhibits a topological polar surface area (TPSA) of 53.07 Ų, compared to 43.8 Ų for the unsubstituted 4-(1H-pyrazol-1-yl)aniline [1]. While both values fall below the commonly cited CNS penetration threshold of 60-70 Ų, the 9.3 Ų increase reflects the additional polarity imparted by the isopropoxy oxygen, which can influence blood-brain barrier permeability predictions and intestinal absorption models [2].

TPSA

Data to verify

ΔTPSA +9.27 Ų
Target 53.07 vs. Unsub. 43.8

Supports CNS multiparameter optimization studies

In silico; verify with PAMPA‑BBB or MDCK assays

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	TPSA = 53.07 Ų
Comparator Or Baseline	4-(1H-Pyrazol-1-yl)aniline, TPSA = 43.8 Ų
Quantified Difference	ΔTPSA = +9.27 Ų (21% increase)
Conditions	Computed (Cactvs/PubChem for comparator; supplier-calculated for target compound)

Why This Matters

TPSA is a key parameter in drug design for predicting oral bioavailability and brain penetration; the quantifiable difference enables computational chemists to differentiate these two building blocks in multiparameter optimization (MPO) scoring and library design.

• [1] PubChem. 4-(1H-Pyrazol-1-yl)aniline, CID 594274 (TPSA = 43.8 Ų). Access date: 2026-05-03. View Source
• [2] Hitchcock, S.A.; Pennington, L.D. Structure-brain exposure relationships. J. Med. Chem. 2006, 49 (26), 7559-7583. View Source

Conformational Flexibility vs. Unsubstituted Analog

The target compound possesses 3 rotatable bonds, compared to only 1 rotatable bond in 4-(1H-pyrazol-1-yl)aniline [1]. The additional two rotatable bonds are introduced by the isopropoxy group, increasing conformational flexibility. While higher rotatable bond count can reduce oral bioavailability in classical drug-likeness filters (Veber rules), it also allows the molecule to adopt conformations that may better complement specific protein binding sites, providing an entropic trade-off relevant for fragment-based drug design and scaffold optimization.

Conformational Flexibility

Data to verify

Rotatable bonds: 3 vs. 1
3× comparator count

Supports fragment‑based design with deliberate conformational entropy assessment

Predicted; validate by conformational analysis or X‑ray

Evidence Dimension	Rotatable bond count
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	4-(1H-Pyrazol-1-yl)aniline, 1 rotatable bond
Quantified Difference	Δ = +2 rotatable bonds (3× the comparator's count)
Conditions	Computed properties (PubChem for comparator; Leyan for target compound)

Why This Matters

Rotatable bond count is a key design parameter in medicinal chemistry; the significant difference allows researchers to deliberately select for or against conformational flexibility depending on the desired target binding entropy, ligand efficiency metrics, and oral bioavailability optimization goals.

• [1] PubChem. 4-(1H-Pyrazol-1-yl)aniline, CID 594274 (rotatable bond count = 1). Access date: 2026-05-03. View Source

Molecular Weight & Chemotype vs. Dimethyl-Substituted Analog

Compared to 4-(3,5-dimethyl-1H-pyrazol-1-yl)aniline (MW = 187.24 g/mol), the target compound has a higher molecular weight of 217.27 g/mol and introduces an oxygen atom into the substituent set [1]. While the dimethyl analog achieves lipophilicity through carbon-only substituents (LogP ≈ 1.75-2.65), the target compound's isopropoxy oxygen provides a heteroatom-mediated lipophilicity increase (LogP ≈ 2.24), which can differentially affect metabolic stability, cytochrome P450 interactions, and aqueous solubility . This oxygen-centered chemotype differentiation is critical for medicinal chemists seeking to diversify a pyrazolyl-aniline library with orthogonal property modulation strategies.

MW & Chemotype

Reported

Target: MW 217.27, O‑containing substituent

Dimethyl analog: MW 187.24, alkyl‑only

Supports orthogonal property modulation studies; oxygen impacts metabolic soft‑spot profiles

Cross‑study comparison; verify metabolic stability experimentally

Evidence Dimension	Molecular weight, LogP, elemental composition
Target Compound Data	MW = 217.27 g/mol, LogP = 2.24, contains oxygen in substituent
Comparator Or Baseline	4-(3,5-dimethyl-1H-pyrazol-1-yl)aniline, MW = 187.24 g/mol, LogP = 2.65 (XLogP3) or 1.75 (ACD/LogP), carbon-only substituents
Quantified Difference	ΔMW = +30.03 g/mol; LogP difference depends on calculation method (target LogP is between two comparator values)
Conditions	In silico; PubChem (comparator); supplier data (target); Ambinter and ChemSpider (comparator LogP values)

Why This Matters

Oxygen-containing substituents provide different metabolic soft spots and solubility characteristics compared to purely alkyl substituents; researchers optimizing for specific ADME or toxicity profiles can make an informed procurement decision based on these quantifiable substitution pattern differences.

• [1] PubChem. 4-(3,5-Dimethyl-1H-pyrazol-1-yl)aniline, CID (XLogP3 = 2). Access date: 2026-05-03. View Source

4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]aniline: High-Value Application Scenarios

Hit-to-Lead Optimization Requiring Moderate Lipophilicity & H-Bonding

When a screening hit based on a simple 4-(1H-pyrazol-1-yl)aniline scaffold requires increased membrane permeability without sacrificing hydrogen bonding capability, the target compound's elevated LogP (2.24 vs. 1.38; ΔLogP ≈ 0.86) and doubled H-bond acceptor count (HBA 4 vs. 2) provide a directly quantifiable SAR vector . The isopropoxy substitution offers a matched molecular pair (MMP) transformation that can be deployed to improve permeability while retaining the aniline handle for further derivatization. This scenario is relevant for oral drug discovery programs where Lipinski compliance and balanced ADME properties are early-stage criteria.

Fragment-Based Drug Design Leveraging Conformational Flexibility & TPSA

In fragment-based drug design, the target compound's 3 rotatable bonds (vs. 1 in the unsubstituted analog) and TPSA of 53.07 Ų (vs. 43.8 Ų) make it a fragment-sized building block that occupies a distinct region of chemical property space [1]. The increased conformational flexibility allows for induced-fit binding in fragment screens, while the moderate TPSA keeps it within CNS-accessible range. Fragment library designers can use these quantitative parameters to select this compound when seeking a balance between conformational entropy and polar surface area in a pyrazole-containing fragment.

Parallel Library Synthesis for Kinase or Epigenetic Target SAR

The aniline NH₂ group of 4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]aniline provides a nucleophilic handle for amide bond formation, urea synthesis, or reductive amination in parallel chemistry workflows, enabling rapid generation of diverse compound libraries for kinase or epigenetic target SAR studies [2]. The literature precedent for anilino-pyrazole derivatives as CDK2 inhibitors and the broader use of pyrazolyl-aniline scaffolds in kinase inhibitor design support its application as a privileged scaffold for ATP-competitive inhibitor optimization. Its availability at 95% purity from commercial suppliers supports reproducible parallel synthesis campaigns.

Agrochemical Lead Discovery: Pesticidal Scaffold Diversification

Patent literature (e.g., US 5,849,778) establishes N-pyrazolyl-anilines as validated pesticidal chemotypes [3]. The specific 3-isopropoxy substitution introduces an oxygen-containing side chain that can modulate environmental persistence, target organism uptake, and metabolic detoxification pathways relative to alkyl-only analogs. The quantifiable physicochemical differentiation (LogP, TPSA, HBA) provides a rational basis for selecting this compound in agrochemical SAR campaigns where balanced lipophilicity and hydrogen bonding are key determinants of cuticular penetration and phloem mobility.

Application

Selection Property

Validation Focus

Hit‑to‑lead optimization with lipophilic/H‑bond modulation

Lipophilicity & H‑bond acceptor profile

Matched molecular pair SAR review

Fragment‑based library design

Conformational flexibility & TPSA range

Fragment screening and binding entropy assessment

Kinase/epigenetic target SAR library synthesis

Nucleophilic aniline handle for parallel derivatization

ATP‑competitive inhibitor scaffold profiling

Agrochemical scaffold diversification

Oxygen‑containing substituent for environmental fate modulation

Cuticular penetration and phloem mobility studies

• [1] PubChem. 4-(1H-Pyrazol-1-yl)aniline, CID 594274. Access date: 2026-05-03. View Source
• [2] Patent US20240246950A1. Anilino-Pyrazole Derivatives, Compositions and Methods Thereof (CDK2 inhibitors). Published 2024-03-08. View Source
• [3] Bayer Aktiengesellschaft. U.S. Patent 5,849,778. N-pyrazolyl anilines as pesticides. Issued December 15, 1998. View Source